
Pazinaclone chemical structure and
stereoisomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pazinaclone

Cat. No.: B1678564 Get Quote

An In-depth Technical Guide to the Chemical Structure and Stereoisomers of Pazinaclone

Introduction
Pazinaclone, also known by its developmental code name DN-2327, is a non-benzodiazepine

anxiolytic and sedative agent belonging to the cyclopyrrolone class of drugs.[1][2][3][4] Its

pharmacological effects are mediated through its action as a partial agonist at GABA-A

benzodiazepine receptors.[1][2][3] Notably, pazinaclone exhibits stereoselectivity, with its

biological activity predominantly residing in one of its stereoisomers. This guide provides a

comprehensive overview of the chemical structure of pazinaclone and a detailed exploration of

its stereoisomers, intended for researchers, scientists, and professionals in drug development.

Chemical Structure of Pazinaclone
Pazinaclone is a complex heterocyclic molecule. Its core structure is an isoindolinone moiety

linked to a 7-chloro-1,8-naphthyridine group and a side chain containing a 1,4-dioxa-8-

azaspiro[4.5]decane group.
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Identifier Value

IUPAC Name

2-(7-chloro-1,8-naphthyridin-2-yl)-3-[2-(1,4-

dioxa-8-azaspiro[4.5]decan-8-yl)-2-

oxoethyl]-3H-isoindol-1-one[2][5]

CAS Number 103255-66-9[1][2][3][5]

Molecular Formula C25H23ClN4O4[1][2][3][5]

Molecular Weight 478.93 g/mol [1][2][6]

SMILES

C1CN(CCC12OCCO2)C(=O)CC3C4=CC=CC=

C4C(=O)N3C5=NC6=C(C=C5)C=CC(=N6)Cl[2]

[5]

InChI Key DPGKFACWOCLTCA-UHFFFAOYSA-N[1][2][5]

Stereoisomerism of Pazinaclone
Pazinaclone possesses a single chiral center at the C3 position of the isoindolinone ring

system, giving rise to two enantiomers: (S)-pazinaclone and (R)-pazinaclone. The racemic

mixture contains equal amounts of both enantiomers.
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Pazinaclone Stereoisomers

Racemic Pazinaclone
(±)-Pazinaclone

(S)-Pazinaclone
S-(+)-Pazinaclone

Separation

(R)-Pazinaclone
R-(-)-Pazinaclone

Separation
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Workflow for Enantioselective Analysis of Pazinaclone
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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